7-(Aminomethyl)-3,3-difluoroazepan-2-one
Description
7-(Aminomethyl)-3,3-difluoroazepan-2-one, also known as Ro 15-4513, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is a member of the azepane family and has been found to have a range of interesting properties that make it useful for a variety of research purposes.
Scientific Research Applications
Synthesis and Chemical Properties
A study by Rompaey et al. (2003) described a versatile synthesis method for 2-substituted 4-amino-1,2,4,5-tetrahydro-2-benzazepine-3-ones, showcasing the utility of 7-(Aminomethyl)-3,3-difluoroazepan-2-one in creating seven-membered lactams through intramolecular amide bond formation. This method emphasizes the compound's role in synthesizing complex heterocyclic structures, critical in medicinal chemistry and drug design (Rompaey et al., 2003).
Medicinal Chemistry Applications
The research by Liao et al. (2014) on the one-pot synthesis of polysubstituted 3-amino-2-oxo-2,7-dihydro-1H-azepines highlights the potential for developing novel therapeutics. The study demonstrates the compound's flexibility in creating diverse heterocyclic derivatives, which could have implications for discovering new drugs with unique biological activities (Liao et al., 2014).
Novel Compound Development
A study by Hasegawa et al. (2015) explored the postmortem distribution of flunitrazepam and its metabolite, 7-aminoflunitrazepam, in body fluids and solid tissues. While this study directly involves a drug and its metabolites, it indirectly highlights the importance of understanding the metabolic pathways and distribution of compounds structurally related to this compound in forensic science. This knowledge is crucial for the development of detection methods for various substances in medical and legal contexts (Hasegawa et al., 2015).
properties
IUPAC Name |
7-(aminomethyl)-3,3-difluoroazepan-2-one |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H12F2N2O/c8-7(9)3-1-2-5(4-10)11-6(7)12/h5H,1-4,10H2,(H,11,12) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DWPLIOUQDGRTPB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(NC(=O)C(C1)(F)F)CN |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H12F2N2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
178.18 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-(6,7-dihydro-[1,4]dioxino[2',3':4,5]benzo[1,2-d]thiazol-2-yl)-3-((4-methoxyphenyl)sulfonyl)propanamide](/img/structure/B2522099.png)
![2-[4-(2,2-Dimethylpropanoyl)piperazin-1-yl]-4-ethoxy-1,3-benzothiazole](/img/structure/B2522103.png)
![4-(3,4,5-trimethoxyphenyl)-4,5,6,7-tetrahydro-3H-imidazo[4,5-c]pyridine](/img/structure/B2522112.png)
![3-allyl-2-(benzylthio)-5-(4-fluorophenyl)thieno[2,3-d]pyrimidin-4(3H)-one](/img/structure/B2522113.png)
![1-(2-((5,6-Dimethoxybenzo[d]thiazol-2-yl)amino)-4-phenylthiazol-5-yl)ethanone](/img/structure/B2522117.png)
![N-(2-(3,4-dimethylphenyl)-5,5-dioxido-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)cyclopropanecarboxamide](/img/structure/B2522119.png)
![Ethyl 4-[4-(phenylcarbamoyl)phenyl]sulfonylpiperazine-1-carboxylate](/img/structure/B2522120.png)
